Cas no 87-92-3 ((2R,3R)-Dibutyl 2,3-dihydroxysuccinate)

• Product Name: (2R,3R)-Dibutyl 2,3-dihydroxysuccinate
• CAS No: 87-92-3
• MF: C₁₂H₂₂O₆
• MW: 262.299484729767
• MDL: MFCD00009443
• CID: 34443
• PubChem ID: 87576031
• Update Time: 2025-05-20

(2R,3R)-Dibutyl 2,3-dihydroxysuccinate Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-Dibutyl 2,3-dihydroxysuccinate
• DIBUTYL D-TARTRATE
• Dibutyl-D-tartrate(Technical)
• L-(+)-TARTARIC ACID DI-N-BUTYL ESTER
• Dibutyl L-(+)-Tartrate
• (+)-DIBUTYL-L-TARTRATE
• <small>L<
• Dibutyl L-tartrate
• DIBUTYL TARTRATE
• L-(+)-TARTARIC ACID DIBUTYL ESTER
• Butanedioic acid,2,3-dihydroxy-(2R,3R)-,dibutyl ester
• (R,R)-dibutyl tartrate
• (+)-dibutyl tartrate
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, dibutyl ester
• 2D1V32IF1E
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, 1,4-dibutyl ester
• DibutylL-(+)-Tartrate
• Dibutyl tartrate, (+)-
• PubChem13768
• Butanedioic acid, 2,3-dihydroxy-, dibutyl ester
• dibutyl l-(+)-taTRate
• L-Tartaric acid dib
• 15763-01-6
• DIBUTYL (+)-L-TARTRATE
• DTXSID10883265
• TARTARIC ACID, DIBUTYL ESTER
• L-Tartaric acid dibutyl ester
• 87-92-3
• AS-70989
• (+)-TARTARIC ACID DIBUTYL ESTER
• J-009429
• A3464
• (2R,3R)-Dibutyl tartrate
• SCHEMBL1547992
• AKOS016004480
• ENT 396
• T0005
• CS-0205242
• 1,4-dibutyl (2R,3R)-2,3-dihydroxybutanedioate
• D78389
• Butanedioic acid, 2,3-dihydroxy- [R-(R*,R*)]-, dibutyl ester
• L(+)-tartaric acid dibutyl ester
• (2r,3r)-di-n-butyl tartrate
• UNII-2D1V32IF1E
• PCYQQSKDZQTOQG-NXEZZACHSA-N
• Q27254585
• MFCD00009443
• AI3-00396
• EINECS 201-784-9
• BUTANEDIOIC ACID, 2,3-DIHYDROXY- (R-(R*,R*))-, DIBUTYL ESTER
• dibutyl (2R,3R)-2,3-dihydroxybutanedioate
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, dibutyl ester (9CI)
• Butanedioic acid, 2,3-dihydroxy- [R-(R*,R*)]-, dibutyl ester (ZCI)
• Tartaric acid, dibutyl ester (6CI, 7CI, 8CI)
• Di-n-butyl L-tartrate
• Dibutyl (R,R)-tartrate
• 2,3-Dihydroxy-(2R,3R)-butanedioic Acid 1,4-Dibutyl Ester;

• MDL： MFCD00009443
• Inchi： 1S/C12H22O6/c1-3-5-7-17-11(15)9(13)10(14)12(16)18-8-6-4-2/h9-10,13-14H,3-8H2,1-2H3/t9-,10-/m1/s1
• InChI Key： PCYQQSKDZQTOQG-NXEZZACHSA-N
• SMILES： [C@H](O)(C(=O)OCCCC)[C@@H](O)C(=O)OCCCC

Computed Properties

• Exact Mass: 262.14200
• Monoisotopic Mass: 262.141638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Pure products are white crystals, mostly colorless or light yellow liquid
• Density: 1.09
• Melting Point: 20-22 °C
• Boiling Point: 182 °C (11 mmHg)
• Flash Point: 167 °C
• Refractive Index: 1.446-1.448
• PSA: 93.06000
• LogP: 0.39480
• Solubility: It can be miscible with alcohol \ ether \ chloroform \ benzene and other organic solvents. It can dissolve chlorinated rubber \ rosin \ frankincense \ shellac \ glyceryl tri rosin ester \ nitrocellulose \ paraffin oil \ polyvinyl chloride acetate, etc. it can dissolve 1% in water at 25 ℃; Water dissolves 4% in dibutyl tartrate
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(2R,3R)-Dibutyl 2,3-dihydroxysuccinate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on (2R,3R)-Dibutyl 2,3-dihydroxysuccinate

Comprehensive Overview of (2R,3R)-Dibutyl 2,3-dihydroxysuccinate (CAS No. 87-92-3)

(2R,3R)-Dibutyl 2,3-dihydroxysuccinate, identified by its CAS number 87-92-3, is a chiral ester derivative of succinic acid. This compound has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and specialty chemicals due to its unique stereochemistry and functional groups. The dibutyl moiety enhances its lipophilicity, making it suitable for applications requiring solubility in non-polar solvents. Researchers and industries are increasingly exploring its potential as a building block for biodegradable polymers and green chemistry initiatives, aligning with global sustainability trends.

The stereospecificity of (2R,3R)-Dibutyl 2,3-dihydroxysuccinate is a key feature driving its utility in asymmetric synthesis. Its dihydroxysuccinate backbone serves as a versatile intermediate for producing optically active compounds, such as chiral ligands or catalysts. Recent studies highlight its role in the development of enantioselective catalysts, a hot topic in pharmaceutical research where purity and efficacy are paramount. Users searching for "chiral ester applications" or "CAS 87-92-3 uses" will find this compound relevant to their queries.

In the context of cosmetic formulations, (2R,3R)-Dibutyl 2,3-dihydroxysuccinate has been investigated for its emollient properties and compatibility with skin-friendly ingredients. Its molecular structure allows it to act as a moisturizing agent, addressing the growing consumer demand for clean-label skincare products. This aligns with frequent search terms like "natural ester emollients" and "safe cosmetic ingredients," reflecting market trends toward transparency and sustainability.

From a technical perspective, the synthesis of CAS 87-92-3 involves esterification of L-tartaric acid derivatives, a process optimized for high yield and minimal environmental impact. Innovations in enzymatic catalysis have further improved its production efficiency, reducing reliance on traditional chemical methods. These advancements resonate with queries such as "green synthesis of dihydroxysuccinates" and "biocatalysis in ester production," which are trending in academic and industrial circles.

Quality control of (2R,3R)-Dibutyl 2,3-dihydroxysuccinate is critical, with analytical techniques like HPLC and NMR ensuring stereochemical purity. Regulatory compliance, particularly for pharmaceutical-grade materials, underscores its safety profile. This aspect addresses common concerns like "how to verify chiral purity" and "CAS 87-92-3 specifications," frequently searched by quality assurance professionals.

In summary, (2R,3R)-Dibutyl 2,3-dihydroxysuccinate (CAS 87-92-3) exemplifies the intersection of chiral chemistry and practical applications. Its adaptability across industries—from drug development to sustainable materials—positions it as a compound of enduring relevance. By integrating SEO-friendly terms like "stereoselective ester uses" and "dibutyl succinate benefits," this overview caters to both technical audiences and broader market inquiries.